(2R,3R)-2-(Piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride

• IUPAC Name: (2R,3R)-2-(piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride
• InChI: InChI=1S/C11H20N2O2.ClH/c12-11(14)9-3-6-15-10(9)7-8-1-4-13-5-2-8;/h8-10,13H,1-7H2,(H2,12,14);1H/t9-,10-;/m1./s1
• InChI Key: VVVFNDHEHDGJAW-DHTOPLTISA-N
• Canonical SMILES: C1CNCCC1CC2C(CCO2)C(=O)N.Cl
• Isomeric SMILES: C1CO[C@@H]([C@@H]1C(=O)N)CC2CCNCC2.Cl
• Molecular Formula: C11H21ClN2O2
• Molecular Weight: 248.75 g/mol
• CAS No.: 2187426-58-8

Description

(2R,3R)-2-(Piperidin-4-ylmethyl)oxolane-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C11H21ClN2O2 and its molecular weight is 248.75. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• Enantioselective Synthesis :A study by Cann et al. (2012) developed a convergent, stereoselective synthesis of a calcitonin gene-related peptide (CGRP) receptor antagonist, demonstrating the utility of the hydrochloride salt in large-scale drug synthesis. This research highlights the role of stereoselective processes in creating potent pharmaceutical agents (Cann et al., 2012).

• Crystal Structure Analysis :Szafran et al. (2007) characterized 4-Piperidinecarboxylic acid hydrochloride, a related compound, using X-ray diffraction, showcasing how crystal structure analysis can inform the development of new chemical entities (Szafran, Komasa, & Bartoszak-Adamska, 2007).

Medicinal Chemistry Applications

• Catalysis for Synthesis :Wang et al. (2006) developed l-Piperazine-2-carboxylic acid derived N-formamides as highly enantioselective Lewis basic catalysts for hydrosilylation of N-aryl imines, illustrating the compound's role in facilitating chemical reactions important for drug discovery (Wang et al., 2006).

• Antiproliferative Properties :Fawzy et al. (2019) synthesized piperidinecarboxamides with significant anti-proliferative properties, indicating potential applications in cancer therapy. This work demonstrates the compound's utility in developing novel therapeutics (Fawzy et al., 2019).

• HIV-1 Inhibition :Imamura et al. (2006) discovered a piperidine-4-carboxamide CCR5 antagonist with potent anti-HIV-1 activity, showcasing the compound's application in infectious disease treatment (Imamura et al., 2006).